Cas no 566155-76-8 (2-(4-Pyridyl)-2-propylamine)

• Product Name: 2-(4-Pyridyl)-2-propylamine
• CAS No: 566155-76-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD08729286
• CID: 367345
• PubChem ID: 12559054
• Update Time: 2025-06-10

2-(4-Pyridyl)-2-propylamine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)propan-2-amine
• 2-(4-Pyridyl)-2-propylamine
• 2-pyridin-4-ylpropan-2-amine
• 4-PYRIDINEMETHANAMINE
• 4-Pyridinemethanamine, a,a-dimethyl-
• ALPHA,ALPHA-DIMETHYL-4-PYRIDINEMETHANAMINE
• 4-PYRIDINEMETHANAMINE, ALPHA,ALPHA-DIMETHYL-
• 2-(4-Pyridinyl)-2-propanamine
• 5311AJ
• AB48742
• TRA0054893
• 4-Pyridinemethanamine, a, a-dimethyl-
• SY011554
• AKOS006291048
• A869890
• DTXSID90502523
• F17065
• AS-47941
• MFCD08729286
• EN300-223541
• CS-0205491
• 566155-76-8
• SCHEMBL1515567
• TQP1162
• DB-346185

• MDL： MFCD08729286
• Inchi： 1S/C8H12N2/c1-8(2,9)7-3-5-10-6-4-7/h3-6H,9H2,1-2H3
• InChI Key： RBODGSBXYRGECX-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.3

Experimental Properties

• Density: 0.998
• Boiling Point: 236.847 ℃ at 760 mmHg
• Flash Point: 117.673℃
• PSA: 38.91000
• LogP: 1.97570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(4-Pyridyl)-2-propylamine

2-(4-Pyridyl)-2-propylamine (CAS No. 566155-76-8): A Comprehensive Overview of Its Properties and Applications

2-(4-Pyridyl)-2-propylamine (CAS No. 566155-76-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its pyridine and propylamine functional groups, offers unique chemical properties that make it a valuable intermediate in various industrial and academic applications. Its molecular structure, which includes a 4-pyridyl ring and a propylamine side chain, contributes to its versatility in reactions such as nucleophilic substitutions and coordination chemistry.

In recent years, the demand for 2-(4-Pyridyl)-2-propylamine has increased due to its potential role in the development of novel pharmaceutical intermediates and ligands for catalysis. Researchers are particularly interested in its ability to form stable complexes with transition metals, which is crucial for designing efficient catalytic systems. Additionally, its amine functionality makes it a candidate for modifying surfaces or polymers, aligning with the growing trend of smart materials and nanotechnology.

The synthesis of 2-(4-Pyridyl)-2-propylamine typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound is often stored under inert conditions to maintain stability, reflecting the meticulous handling required for high-value chemical intermediates.

One of the most frequently searched questions about 2-(4-Pyridyl)-2-propylamine revolves around its solubility and reactivity in different solvents. Studies indicate that it exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents. This property is critical for researchers optimizing reaction conditions for drug discovery or material engineering.

Another hot topic in the scientific community is the compound's potential applications in green chemistry. As industries shift toward sustainable practices, 2-(4-Pyridyl)-2-propylamine is being explored as a building block for biodegradable polymers or eco-friendly catalysts. Its compatibility with microwave-assisted synthesis—a technique known for reducing energy consumption—further enhances its appeal in modern laboratories.

From a commercial perspective, suppliers of 2-(4-Pyridyl)-2-propylamine emphasize its role in custom synthesis and contract manufacturing. The compound's CAS No. 566155-76-8 is a key identifier for procurement, often linked to inquiries about bulk pricing and technical data sheets. Quality control measures, including GC-MS analysis, ensure compliance with industry standards for research-grade chemicals.

In summary, 2-(4-Pyridyl)-2-propylamine (CAS No. 566155-76-8) stands out as a multifaceted compound with broad relevance in cutting-edge research. Its structural features and functional adaptability position it at the intersection of medicinal chemistry, advanced materials, and sustainable technology. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.